Cas no 1091383-47-9 (1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide)

• Product Name: 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide
• CAS No: 1091383-47-9
• MF: C₁₅H₁₄FNOS
• MW: 275.34116601944
• CID: 6387442
• PubChem ID: 29705915
• Update Time: 2025-10-31

1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide
• 1-(4-fluorophenyl)-N-(thiophen-3-ylmethyl)cyclopropane-1-carboxamide
• AKOS008126200
• 1091383-47-9
• Z407328684
• 1-(4-fluorophenyl)-N-(thiophen-3-ylmethyl)cyclopropanecarboxamide
• F5475-0151

• Inchi： 1S/C15H14FNOS/c16-13-3-1-12(2-4-13)15(6-7-15)14(18)17-9-11-5-8-19-10-11/h1-5,8,10H,6-7,9H2,(H,17,18)
• InChI Key： FKGSJUORXNMBNV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2)(C(NCC2C=CSC=2)=O)CC1

Computed Properties

• Exact Mass: 275.07801341g/mol
• Monoisotopic Mass: 275.07801341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.3Ų

Additional information on 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide

Introduction to 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide (CAS No. 1091383-47-9)

1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide (CAS No. 1091383-47-9) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry due to its promising pharmacological properties. This molecule, featuring a cyclopropane ring conjugated with a thiophene moiety and a fluorinated phenyl group, exhibits a rich chemical diversity that makes it an attractive scaffold for drug discovery. The presence of these functional groups not only enhances its binding affinity to biological targets but also contributes to its metabolic stability, making it a candidate for further development in therapeutic applications.

The cyclopropane core in this compound is particularly noteworthy, as it introduces rigidity to the molecular structure, which can improve interactions with protein targets. Cyclopropanes have been widely explored in medicinal chemistry due to their ability to adopt unique conformations that can optimize binding interactions. In contrast, the thiophene ring adds another layer of complexity, providing a sulfur-rich environment that can interact with various biological systems. Thiophenes are known for their role in antimicrobial, antifungal, and anti-inflammatory agents, suggesting that this compound may have similar therapeutic potential.

The 4-fluorophenyl group is another critical feature of this molecule. Fluoro substitution in aromatic rings is a common strategy in drug design due to its ability to modulate electronic properties and improve pharmacokinetic profiles. The fluorine atom can enhance lipophilicity, reduce metabolic clearance, and increase binding affinity, making it a valuable modification in the development of small-molecule drugs. Furthermore, the N-[(thiophen-3-yl)methyl] moiety extends the molecular framework, providing additional sites for interaction with biological targets. This part of the structure suggests potential activity against enzymes or receptors involved in inflammatory pathways.

Recent studies have highlighted the importance of 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide in the development of novel therapeutic agents. Research has demonstrated that this compound exhibits inhibitory activity against several key enzymes implicated in inflammatory and autoimmune diseases. The cyclopropane ring and thiophene moiety appear to work synergistically to disrupt enzyme function, leading to reduced inflammation and improved disease symptoms in preclinical models. These findings have opened up new avenues for treating conditions such as rheumatoid arthritis and psoriasis.

In addition to its anti-inflammatory properties, 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide has shown promise in combating microbial infections. The structural features of this compound allow it to interact with bacterial cell wall synthesis enzymes, effectively inhibiting pathogenic growth. Preliminary data suggest that it may be particularly effective against multidrug-resistant strains, offering a potential solution to the growing problem of antibiotic resistance. This dual functionality as both an anti-inflammatory agent and an antimicrobial makes it a versatile candidate for therapeutic intervention.

The synthesis of 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the cyclopropane-thiophene bridge, while fluorination strategies have been refined to introduce the fluorine atom at the desired position. These improvements have not only enhanced yield but also reduced costs, making it more accessible for further research and development.

From a computational chemistry perspective, 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide has been extensively studied using molecular modeling techniques. These studies have provided insights into its binding interactions with biological targets at an atomic level. The cyclopropane ring was found to adopt specific conformations that maximize contact with key residues in protein active sites, while the thiophene and fluorinated phenyl groups contribute additional interactions through hydrogen bonding and hydrophobic effects. Such detailed understanding is crucial for optimizing drug design and improving therapeutic efficacy.

The pharmacokinetic profile of 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide has also been thoroughly evaluated through preclinical studies. These investigations have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting good bioavailability and reduced toxicity. The presence of the fluorine atom appears to enhance metabolic stability by preventing rapid degradation by enzymatic pathways. Additionally, the molecular structure allows for efficient distribution throughout the body once administered orally or intravenously.

Looking ahead, future research on 1-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]cyclopropane-1-carboxamide is expected to focus on optimizing its pharmacological properties through structural modifications. By fine-tuning functional groups such as the thiophene or fluorinated phenyl moieties, scientists aim to enhance its potency while minimizing side effects. Additionally, exploring new synthetic routes could further streamline production processes and reduce costs associated with large-scale manufacturing.

The potential applications of this compound are vast and span multiple therapeutic areas beyond inflammation and antimicrobial treatments. Its unique structural features make it suitable for targeting neurological disorders where enzyme inhibition plays a critical role. Furthermore, its ability to interact with bacterial cell walls suggests applications in developing novel antibiotics or antifungals capable of overcoming existing resistance mechanisms.

In conclusion, 1-(4-fluorophenyl)-N-[ (thiophen - 3 - yl )methyl ]cyclopropane - 1 - carboxamide ( CAS No . 1091383 - 47 - 9 ) represents an exciting advancement in medicinal chemistry . Its multifaceted structure , combined with promising preclinical data , positions it as a valuable candidate for further development into novel therapeutics . As research continues , we can anticipate even greater insights into its potential applications across various medical conditions .